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Compound of Interest

Compound Name: WH-4-023

Cat. No.: B15544187 Get Quote

Introduction

WH-4-023 is a potent, selective, and orally active dual inhibitor of the Src family kinases Lck

and Src.[1][2] It also demonstrates potent inhibitory activity against Salt-Inducible Kinases

(SIKs).[3][4] By binding to the ATP-binding pocket of these kinases, WH-4-023 blocks their

catalytic activity, thereby preventing the phosphorylation of downstream effector molecules.[5]

This inhibitory action modulates critical signaling pathways involved in immune responses, cell

growth, and survival.[5] Consequently, WH-4-023 is a valuable research tool in immunology

and oncology for studying T-cell signaling, macrophage polarization, and the progression of

cancers driven by Src/Lck activity.[5][6]

These application notes provide a detailed overview of biochemical and cell-based assays

designed to measure the biological activity of WH-4-023, offering researchers standardized

protocols to assess its efficacy and mechanism of action.

Mechanism of Action and Signaling Pathways
WH-4-023 primarily targets Lck and Src, two non-receptor tyrosine kinases crucial for T-cell

receptor (TCR) signaling. Upon TCR activation, Lck and Src initiate a phosphorylation cascade

that leads to T-cell activation, proliferation, and cytokine release. WH-4-023's inhibition of

Lck/Src disrupts this cascade. Additionally, its inhibition of SIK family kinases (SIK1, SIK2,

SIK3) influences macrophage polarization, promoting an anti-inflammatory phenotype.[3][5]
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WH-4-023 inhibits Lck/Src in T-Cell Receptor signaling.
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WH-4-023 inhibits SIKs, promoting anti-inflammatory responses.
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Workflow: Biochemical Kinase Assay

Prepare Assay Plate
(Add WH-4-023 dilutions)

Add Kinase (Lck/Src)
and Biotinylated Peptide Substrate

Initiate Reaction
(Add ATP)

Incubate at Room Temperature

Quench Reaction
(Add Detection Reagent with EDTA)

Add FRET Reagents
(Eu-anti-pY Ab and SA-APC)

Incubate in Dark

Read Plate
(Ex: 320 nm, Em: 615/655 nm)

Data Analysis
(Calculate IC₅₀)
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Workflow: T-Cell Activation Assay

Workflow: T-Cell Activation Assay

IL-2 Secretion Proliferation

Isolate Human T-Cells
from PBLs

Pre-incubate T-Cells
with WH-4-023

Stimulate T-Cells
(anti-CD3/anti-CD28 Abs)

Incubate for ~20 hours

Collect Supernatant Pulse with [³H]-thymidine

Perform IL-2 ELISA
on Supernatant Incubate Overnight

Measure Absorbance Harvest Cells

Measure [³H] Incorporation
(Scintillation Counter)

 

Workflow: Western Blot Analysis

Seed Cells and Incubate

Treat with WH-4-023

Stimulate Cells
(e.g., anti-CD3/CD28)

Lyse Cells and Collect Protein

Quantify Protein Concentration
(e.g., BCA Assay)

SDS-PAGE Electrophoresis

Transfer to Membrane

Block and Probe with Primary Abs
(e.g., p-AKT, p-ERK, Total AKT)

Incubate with Secondary Ab

Detect and Image Bands

Densitometry Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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